Cas no 2171322-94-2 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methoxypyrrolidine-3-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methoxypyrrolidine-3-carboxylic acid
• CAS No: 2171322-94-2
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6417008
• PubChem ID: 165817747
• Update Time: 2025-05-25

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methoxypyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methoxypyrrolidine-3-carboxylic acid
• 2171322-94-2
• EN300-1535916
• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-3-methoxypyrrolidine-3-carboxylic acid

• Inchi： 1S/C24H26N2O6/c1-15(21(27)26-12-11-24(14-26,31-2)22(28)29)25-23(30)32-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20H,11-14H2,1-2H3,(H,25,30)(H,28,29)/t15-,24?/m0/s1
• InChI Key： MLOZUZOYJHZBSV-FZADBTJQSA-N
• SMILES： O(C)C1(C(=O)O)CN(C([C@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methoxypyrrolidine-3-carboxylic acid

Comprehensive Analysis of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methoxypyrrolidine-3-carboxylic acid (CAS No. 2171322-94-2)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methoxypyrrolidine-3-carboxylic acid (CAS No. 2171322-94-2) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected pyrrolidine derivative, plays a pivotal role in the synthesis of complex peptides and drug intermediates. Its unique structural features, including the Fmoc group and methoxy-pyrrolidine moiety, make it a versatile building block for researchers focusing on peptide-based therapeutics and bioconjugation.

The growing demand for custom peptide synthesis and targeted drug delivery systems has propelled the relevance of this compound. With the rise of personalized medicine and biopharmaceuticals, researchers are increasingly exploring Fmoc-protected amino acid derivatives like CAS 2171322-94-2 to develop novel therapeutics. Its compatibility with solid-phase peptide synthesis (SPPS) techniques further enhances its utility in modern laboratories. Recent studies highlight its potential in creating peptide-drug conjugates, a hot topic in oncology research and precision medicine applications.

From a chemical perspective, the stereospecific (2S) configuration of this compound ensures high selectivity in peptide chain elongation, a critical factor for maintaining biological activity. The 3-methoxy group on the pyrrolidine ring introduces unique conformational constraints, influencing the secondary structure of synthesized peptides. These characteristics align with current trends in structure-activity relationship (SAR) studies, where researchers optimize peptide scaffolds for enhanced receptor binding affinity and metabolic stability.

In the context of green chemistry initiatives, this compound's efficient coupling properties reduce waste generation during peptide synthesis. Laboratories focusing on sustainable chemical processes value its high reactivity under mild conditions, minimizing energy consumption. Furthermore, its stability profile addresses common challenges in peptide storage and handling, making it a practical choice for industrial-scale applications.

The analytical characterization of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-3-methoxypyrrolidine-3-carboxylic acid typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. These methods confirm the compound's high purity (>98%), a crucial parameter for GMP-compliant manufacturing of peptide-based drugs. Recent advancements in analytical chemistry have enabled more precise quantification of related impurities, meeting stringent regulatory requirements for pharmaceutical intermediates.

As the scientific community continues to explore peptide engineering for diverse applications ranging from antimicrobial peptides to neuropeptide analogs, the importance of specialized building blocks like CAS 2171322-94-2 will undoubtedly grow. Its unique combination of protective groups and functional moieties positions it as an essential tool for next-generation peptide therapeutics development, particularly in addressing current challenges in drug bioavailability and tissue targeting.